Cas no 10311-45-2 (Benzoic acid,2-[[3-(aminosulfonyl)-2,6-dimethylphenyl]amino]-)

• Product Name: Benzoic acid,2-[[3-(aminosulfonyl)-2,6-dimethylphenyl]amino]-
• CAS No: 10311-45-2
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 208894
• PubChem ID: 82540
• Update Time: 2025-04-19

Benzoic acid,2-[[3-(aminosulfonyl)-2,6-dimethylphenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[3-(aminosulfonyl)-2,6-dimethylphenyl]amino]-
• 2-(3-Sulfamoyl-2,6-xylylamino)benzoic acid
• 2-[(2,6-Dimethyl-3-sulfamoylphenyl)amino]benzoic acid
• BRN 2769008
• 10311-45-2
• 2-(2,6-dimethyl-3-sulfamoylanilino)benzoic acid
• DTXSID30908202
• Anthranilic acid, N-(3-sulfamoyl-2,6-xylyl)-
• N-(3-Sulfamoyl-2,6-xylyl)anthranilic acid

• Inchi： 1S/C15H16N2O4S/c1-9-7-8-13(22(16,20)21)10(2)14(9)17-12-6-4-3-5-11(12)15(18)19/h3-8,17H,1-2H3,(H,18,19)(H2,16,20,21)
• InChI Key： GCYVPIQWKMVIFJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(=C1C)NC1C=CC=CC=1C(=O)O)(N)(=O)=O

Computed Properties

• Exact Mass: 320.08318
• Monoisotopic Mass: 320.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.395
• Boiling Point: 531°Cat760mmHg
• Flash Point: 274.9°C
• Refractive Index: 1.643
• PSA: 109.49
• LogP: 4.24670